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Compound of Interest

Compound Name: 2-(2-Aminophenoxy)ethanol

CAS No.: 42876-07-3

Cat. No.: B2691491

Get Quote

Introduction
2-(2-Aminophenoxy)ethanol is a valuable bifunctional molecule incorporating both a primary

aromatic amine and a primary alcohol, linked by an ether bridge. This unique structural

arrangement makes it a versatile building block in medicinal chemistry and materials science.

The aromatic amine moiety can undergo a variety of chemical transformations, such as

diazotization, acylation, and alkylation, while the hydroxyl group provides a handle for

esterification, etherification, and other nucleophilic reactions. This application note provides a

detailed experimental protocol for the synthesis of 2-(2-aminophenoxy)ethanol via a selective

O-alkylation of 2-aminophenol. The presented methodology is designed to be robust and

reproducible for researchers, scientists, and drug development professionals.

Mechanistic Insights: The Williamson Ether
Synthesis and Chemoselectivity
The synthesis of 2-(2-aminophenoxy)ethanol from 2-aminophenol and a 2-haloethanol

derivative is a classic example of the Williamson ether synthesis. This reaction proceeds via a

bimolecular nucleophilic substitution (SN2) mechanism.[1] In the presence of a base, the
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hydroxyl group of 2-aminophenol is deprotonated to form a more nucleophilic phenoxide ion.

This phenoxide then attacks the electrophilic carbon of the 2-haloethanol, displacing the halide

and forming the desired ether linkage.

A critical challenge in the synthesis of 2-(2-aminophenoxy)ethanol is the potential for

competing N-alkylation of the amino group. Both the hydroxyl and amino groups of 2-

aminophenol are nucleophilic. However, under basic conditions, the phenolic hydroxyl group is

significantly more acidic (pKa ≈ 10) than the anilinic amino group (pKa of anilinium ion ≈ 4.6).

Consequently, a suitable base will preferentially deprotonate the hydroxyl group, leading to the

formation of the phenoxide, which is a much stronger nucleophile than the neutral amino group.

This difference in acidity and nucleophilicity allows for selective O-alkylation.[2] The choice of a

moderately strong base, such as potassium carbonate, is crucial to favor O-alkylation over N-

alkylation.[2]

An alternative strategy to ensure selective O-alkylation involves the temporary protection of the

amino group. For instance, the amino group can be reversibly converted to an imine by

reaction with an aldehyde, such as benzaldehyde. Following the etherification of the hydroxyl

group, the imine can be easily hydrolyzed to regenerate the free amine.[3][4]

Experimental Setup and Protocols
This section details the necessary reagents, equipment, and step-by-step procedures for the

synthesis of 2-(2-aminophenoxy)ethanol. Two primary protocols are presented, with the first

being the recommended direct O-alkylation method due to its simplicity and use of mild

conditions.

Materials and Equipment
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Reagent/Equipment Grade/Specification

2-Aminophenol Reagent grade, ≥98%

2-Chloroethanol Reagent grade, ≥99%

Potassium Carbonate Anhydrous, ≥99%

Methanol Anhydrous, ≥99.8%

Dichloromethane (DCM) ACS grade

Saturated aq. NaCl (Brine)

Anhydrous Sodium Sulfate Reagent grade

Round-bottom flask 250 mL

Reflux condenser

Magnetic stirrer with hotplate

Separatory funnel 500 mL

Rotary evaporator

Glass column for chromatography

Silica gel 60 Å, 230-400 mesh

Thin Layer Chromatography (TLC) plates Silica gel coated

Standard laboratory glassware

Protocol 1: Direct O-Alkylation of 2-Aminophenol
This protocol is adapted from the general procedure for selective O-alkylation of phenols

described by Sonawane et al. (2019).[2]

Step-by-Step Procedure:

Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a

reflux condenser, add 2-aminophenol (5.45 g, 50 mmol), potassium carbonate (6.91 g, 50

mmol), and anhydrous methanol (100 mL).
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Addition of Alkylating Agent: To the stirred suspension, add 2-chloroethanol (4.03 g, 50

mmol, 3.36 mL) dropwise at room temperature.

Reaction: Heat the reaction mixture to reflux and maintain for 24 hours. The progress of the

reaction can be monitored by Thin Layer Chromatography (TLC) using a mobile phase of

dichloromethane:methanol (95:5).

Work-up: After completion of the reaction, cool the mixture to room temperature and remove

the methanol under reduced pressure using a rotary evaporator.

Extraction: To the residue, add 100 mL of water and extract with dichloromethane (3 x 50

mL).

Washing: Combine the organic layers and wash with brine (50 mL).

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure to obtain the crude product.

Purification: Purify the crude product by column chromatography on silica gel using a

gradient of hexane and ethyl acetate as the eluent to afford pure 2-(2-
aminophenoxy)ethanol.

Visualization of the Synthetic Workflow
The following diagram illustrates the key stages of the synthesis and purification process for 2-
(2-aminophenoxy)ethanol.

Reaction Work-up & Purification

1. Add 2-aminophenol, K2CO3, and Methanol to Flask 2. Add 2-Chloroethanol
Stirring at RT

3. Reflux for 24h
Heating

4. Evaporate Methanol 5. Aqueous Work-up & DCM Extraction 6. Dry & Concentrate 7. Column Chromatography Pure 2-(2-Aminophenoxy)ethanol

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of 2-(2-Aminophenoxy)ethanol.
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Characterization of 2-(2-Aminophenoxy)ethanol
The successful synthesis of the target compound should be confirmed by a combination of

spectroscopic techniques.

Technique Expected Data

¹H NMR

Peaks corresponding to aromatic protons,

methylene protons of the ethoxy chain, the

hydroxyl proton, and the amine protons. The

chemical shifts and splitting patterns will be

characteristic of the structure.

¹³C NMR
Signals for the aromatic carbons and the two

distinct aliphatic carbons of the ethoxy group.

IR Spectroscopy

Characteristic absorption bands for N-H

stretching (amine), O-H stretching (alcohol), C-

O stretching (ether and alcohol), and aromatic

C-H and C=C stretching.

Mass Spectrometry

A molecular ion peak corresponding to the

molecular weight of 2-(2-aminophenoxy)ethanol

(153.18 g/mol ).[5]

Safety Precautions
It is imperative to handle all chemicals with appropriate safety measures in a well-ventilated

fume hood. Personal protective equipment (PPE), including safety goggles, a lab coat, and

chemical-resistant gloves, must be worn at all times.

2-Aminophenol: Harmful if swallowed or inhaled, and may cause an allergic skin reaction.[2]

[4] It is also suspected of causing genetic defects.[2]

2-Chloroethanol: Toxic if swallowed, in contact with skin, or if inhaled.[6] It can cause severe

skin burns and eye damage.[5]

Potassium Carbonate: Causes serious eye irritation.[7]
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Methanol: Highly flammable liquid and vapor. Toxic if swallowed, in contact with skin, or if

inhaled. Causes damage to organs.

Conclusion
This application note provides a comprehensive guide for the synthesis of 2-(2-
aminophenoxy)ethanol. The detailed protocol, rooted in the well-established Williamson ether

synthesis, offers a reliable method for obtaining this valuable chemical intermediate. By

understanding the underlying reaction mechanism and adhering to the safety precautions,

researchers can confidently produce 2-(2-aminophenoxy)ethanol for their applications in drug

discovery and materials science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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